Cas no 125207-74-1 (Adenosine, adenylyl-(2'®5')-3'-deoxyadenylyl-(2'®5')-3'-deoxy- (9CI))
125207-74-1 structure
Product Name:Adenosine, adenylyl-(2'®5')-3'-deoxyadenylyl-(2'®5')-3'-deoxy- (9CI)
CAS No:125207-74-1
MF:C30H37N15O14P2
MW:893.654405355453
CID:181529
PubChem ID:452853
Update Time:2025-04-19
Adenosine, adenylyl-(2'®5')-3'-deoxyadenylyl-(2'®5')-3'-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- [2-(6-aminopurin-9-yl)-5-[[[2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]oxy-hydroxyphosphoryl]oxymethyl]oxolan-3-yl] [5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methyl hydrogen phosph
- 5')-3'-deoxy- (9CI)
- 5')-3'-deoxyadenylyl-(2'®
- Adenosine, adenylyl-(2'.5')-3'-deoxyadenylyl-(2'.5')-3'-deoxy-
- Adenosine,cordycepin,cordycepin
- 125207-74-1
- 2',5'-A-Co-Co (Co = Cordycepin)
- Adenosine, adenylyl-(2'®5')-3'-deoxyadenylyl-(2'®5')-3'-deoxy- (9CI)
-
- Inchi: 1S/C30H37N15O14P2/c31-22-17-25(37-6-34-22)43(9-40-17)28-14(47)1-12(55-28)4-53-60(49,50)58-15-2-13(56-29(15)44-10-41-18-23(32)35-7-38-26(18)44)5-54-61(51,52)59-21-20(48)16(3-46)57-30(21)45-11-42-19-24(33)36-8-39-27(19)45/h6-16,20-21,28-30,46-48H,1-5H2,(H,49,50)(H,51,52)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)
- InChI Key: LAJAHHQIECMAGX-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OCC1CC(C(N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OCC1CC(C(N2C=NC3C(N)=NC=NC2=3)O1)O)OC1C(N2C=NC3C(N)=NC=NC2=3)OC(CO)C1O
Computed Properties
- Exact Mass: 893.21241
- Monoisotopic Mass: 893.21196491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 26
- Heavy Atom Count: 61
- Rotatable Bond Count: 14
- Complexity: 1630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.1
- Topological Polar Surface Area: 409Ų
Experimental Properties
- PSA: 408.76
Adenosine, adenylyl-(2'®5')-3'-deoxyadenylyl-(2'®5')-3'-deoxy- (9CI) Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
125207-74-1 (Adenosine, adenylyl-(2'®5')-3'-deoxyadenylyl-(2'®5')-3'-deoxy- (9CI)) Related Products
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- 72973-17-2(2'-Adenylic acid, disodium salt)
- 102185-12-6(adenylyl[2'->5']adenosine, ammonium salt)
- 61172-40-5(Oligoadenylate)
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- 125207-77-4(Adenosine,3'-deoxyadenylyl-(2'®5')-adenylyl-(2'®5')-3'-deoxy- (9CI))
- 2273-76-9(Adenosine, adenylyl-(2'®5')-)
- 102029-70-9(adenylyl[2'->5']adenylyl[2'->5']adenosine, sodium salt)
- 108347-94-0(2'-Adenylic acid,5'-(dihydrogen phosphate), disodium salt (9CI))
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